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Compound of Interest

Compound Name: Enbezotinib

Cat. No.: B10827848 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides crucial safety and logistical information for the handling of Enbezotinib, an

experimental anticancer medication.[1] Adherence to these protocols is essential to ensure the

safety of all researchers, scientists, and drug development professionals. This document

outlines the necessary personal protective equipment (PPE), step-by-step operational

procedures, and compliant disposal methods.

Hazard Identification and Personal Protective
Equipment (PPE)
Enbezotinib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[2] Due to its potent pharmacological activity as a RET and SRC kinase inhibitor, it

should be handled with the utmost care to prevent occupational exposure.[1][3] The following

table summarizes the required PPE for handling Enbezotinib.
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PPE Category Item Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-tested

gloves

Nitrile or latex gloves

meeting ASTM D6978

(or equivalent)

standards. Change

gloves regularly and

immediately if

contaminated.

Prevents skin contact

with the compound.

Double-gloving

provides an extra

layer of protection.

Eye Protection

Safety goggles with

side shields or a face

shield

ANSI Z87.1 certified.

Protects eyes from

splashes and airborne

particles.[2]

Body Protection
Disposable, low-

permeability gown

Solid-front, back-

closing gown made of

a material

demonstrated to resist

permeability by

hazardous drugs.[4]

Prevents

contamination of

personal clothing and

skin.

Respiratory Protection
NIOSH-approved

respirator

An N95 respirator is

recommended for

handling powders. For

tasks with a higher

risk of aerosol

generation, a powered

air-purifying respirator

(PAPR) should be

considered.

Minimizes the risk of

inhaling hazardous

drug particles.

Foot Protection
Disposable shoe

covers

Worn over laboratory

shoes.

Prevents the spread

of contamination

outside of the

designated handling

area.

Occupational Exposure Limits
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As Enbezotinib is an experimental compound, a specific Occupational Exposure Limit (OEL)

has not been established. In the absence of a formal OEL, a risk-based approach using

occupational exposure banding (OEB) is recommended.[5] Given its potent activity and

classification, Enbezotinib would likely fall into a high-potency category requiring stringent

containment and handling practices to minimize exposure to the lowest reasonably achievable

levels. For potent genotoxic compounds, a Threshold of Toxicological Concern (TTC) approach

may be considered to establish conservative exposure limits.[6][7]

Operational Plan for Handling Enbezotinib
This section provides a step-by-step guide for the safe handling of Enbezotinib from receipt to

use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store Enbezotinib in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[2]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[2]

The storage area should be clearly labeled with "Hazardous Drug" warning signs.

2. Preparation and Handling:

All handling of Enbezotinib, especially the powder form, must be conducted within a

certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure

(CVE) to prevent aerosol generation.

Before starting work, ensure the work area is clean and decontaminated.

Don all required PPE as specified in the table above.

When weighing the powder, use a dedicated and calibrated scale within the containment

device.
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For solubilization, add the solvent slowly to the powder to avoid splashing.

3. Spill Management:

In the event of a spill, immediately restrict access to the area.

Use a spill kit specifically designed for hazardous drugs.

Wear appropriate PPE, including double gloves, a gown, eye protection, and a respirator.

Absorb liquids with an appropriate absorbent material and treat solid spills with a

deactivating agent if available and indicated.

Clean the spill area thoroughly with a decontaminating solution, followed by a rinse with a

neutral detergent and water.

All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
All waste generated from the handling of Enbezotinib is considered hazardous and must be

disposed of according to institutional and local regulations.

Sharps: Needles, syringes, and other sharps should be placed in a puncture-resistant,

labeled sharps container.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), labware, and cleaning

materials should be placed in a designated, sealed, and labeled hazardous waste container.

Liquid Waste: Unused solutions containing Enbezotinib and contaminated solvents should

be collected in a clearly labeled, leak-proof hazardous waste container.

Empty Containers: Empty vials and containers that held Enbezotinib should be treated as

hazardous waste and disposed of accordingly.

All waste containers must be clearly labeled with the contents ("Enbezotinib Waste") and

the appropriate hazard symbols.
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Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Enbezotinib in a research laboratory setting.
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Workflow for the safe handling of Enbezotinib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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